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Abstract

Chlorphenesin carbamate [(RS)-3-(4-chlorophenoxy)-2-hydroxypropyl carbamate] is a
centrally-acting skeletal muscle relaxant.[1] Its therapeutic efficacy is intrinsically linked to its
chemical structure and functional groups. This technical guide provides a comprehensive
overview of the spectroscopic analysis of chlorphenesin carbamate, focusing on Nuclear
Magnetic Resonance (NMR) and Infrared (IR) spectroscopy. While specific experimental
spectra for chlorphenesin carbamate are not readily available in the public domain, this
document outlines the expected spectral characteristics based on its molecular structure and
data from related carbamate compounds. Detailed experimental protocols for acquiring NMR
and IR spectra are provided, alongside visualizations of the compound's structure, a general
analytical workflow, and its proposed mechanism of action.

Chemical Structure

Chlorphenesin carbamate possesses a molecular formula of C10H12CINO4 and a molecular
weight of 245.66 g/mol .[2] The structure features a p-chlorophenoxy group, a secondary
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alcohol, and a primary carbamate ester. These functional groups are key to its spectroscopic
signature.
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Action Potential
GABA Release Chlorphenesin Carbamate
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Figure 2: Proposed Mechanism of Action of Chlorphenesin Carbamate
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Figure 3: General Workflow for Spectroscopic Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b1178527/docs#spectroscopic-analysis-of-chlorphenesin-carbamate-a-technical-guide
https://www.benchchem.com/product/b1178527/docs#spectroscopic-analysis-of-chlorphenesin-carbamate-a-technical-guide
https://www.benchchem.com/product/b1178527?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1178527?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

